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Compound of Interest

Compound Name: STX-0119

Cat. No.: B10820012 Get Quote

Essential Safety and Handling Guide for STX-
0119
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the selective

STAT3 dimerization inhibitor, STX-0119. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and proper disposal.

Immediate Safety Information
STX-0119 is a potent bioactive compound. While a specific Safety Data Sheet (SDS) from the

manufacturer should always be consulted for complete guidance, the following summary

outlines the primary hazards and necessary precautions based on general knowledge of similar

chemical compounds.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash hands thoroughly after handling.

H315: Causes skin irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.
P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

H335: May cause respiratory irritation.
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Immediately call a POISON CENTER

or doctor.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, if breathing is irregular, or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Seek medical attention if symptoms persist.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling STX-0119.
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PPE Category Minimum Requirement Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use. Change gloves

frequently and immediately if

contaminated.

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be required for procedures

with a high risk of splashing.

Skin and Body Protection Laboratory coat

A buttoned, long-sleeved lab

coat is required. Consider a

disposable gown for handling

larger quantities or for

extended procedures.

Respiratory Protection
Use in a well-ventilated area or

fume hood

For weighing and

reconstituting the powdered

form, a certified chemical fume

hood is essential to prevent

inhalation of airborne particles.

Operational and Disposal Plans
Receiving and Storage

Upon Receipt: Visually inspect the package for any signs of damage or leakage. If

compromised, do not open and contact the supplier immediately.

Storage of Solid Compound: Store the unopened vial at 2-8°C in a dry, well-ventilated area

away from incompatible materials.[1][2]

Storage of Stock Solutions: After reconstitution in a suitable solvent such as DMSO, aliquot

and store at -20°C for up to one month or -80°C for up to six months.[3] Protect from light.[3]

Handling and Reconstitution Protocol
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This protocol outlines the steps for safely preparing a stock solution of STX-0119.

Preparation:

Don all required PPE.

Perform all operations involving the powdered compound within a certified chemical fume

hood.

Prepare the work surface by laying down absorbent, disposable bench paper.

Weighing:

Carefully weigh the desired amount of STX-0119 powder using an analytical balance

inside the fume hood.

Use a micro-spatula for transferring the powder to a tared weigh boat or directly into the

storage vial.

Avoid creating airborne dust.

Reconstitution:

Add the appropriate volume of anhydrous DMSO to the vial containing the STX-0119
powder to achieve the desired stock concentration.

Cap the vial securely and vortex gently until the solid is completely dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in properly labeled cryovials.

Store the aliquots at -20°C or -80°C as required.

Decontamination:

Wipe down the work surface, balance, and any equipment used with a suitable

decontaminating solution (e.g., 70% ethanol).
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Dispose of all contaminated disposable materials as cytotoxic waste.

Disposal Plan
All waste generated from the handling of STX-0119 must be considered cytotoxic and disposed

of accordingly.[3][4]

Waste Type Disposal Procedure

Solid STX-0119
Dispose of in a clearly labeled, sealed container

for cytotoxic chemical waste.

Contaminated Labware (e.g., pipette tips, tubes,

vials)

Place in a designated, puncture-proof cytotoxic

waste container.[4]

Contaminated PPE (e.g., gloves, disposable

gowns)
Place in a labeled bag for cytotoxic waste.[4]

Liquid Waste (e.g., unused stock solutions)

Collect in a sealed, labeled container for

hazardous chemical waste. Do not pour down

the drain.

Experimental Protocols and Visualizations
Mechanism of Action: STAT3 Signaling Pathway
Inhibition
STX-0119 is a selective inhibitor of STAT3 dimerization.[5] It binds to the SH2 domain of

STAT3, preventing its homodimerization, subsequent nuclear translocation, and transcriptional

activity.[6] This leads to the downregulation of STAT3 target genes involved in cell proliferation,

survival, and angiogenesis.[7]
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STX-0119 Mechanism of Action
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Caption: STX-0119 inhibits the dimerization of phosphorylated STAT3.
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Experimental Workflow: Handling Powdered STX-0119
The following diagram outlines the standard workflow for safely handling and preparing STX-
0119 for experimental use.
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STX-0119 Handling and Preparation Workflow
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Caption: Workflow for safe handling and preparation of STX-0119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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